![molecular formula C14H19ClN2O B5355013 N-(4-chlorophenyl)-3,3-dimethyl-1-piperidinecarboxamide](/img/structure/B5355013.png)
N-(4-chlorophenyl)-3,3-dimethyl-1-piperidinecarboxamide
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Overview
Description
N-(4-chlorophenyl)-3,3-dimethyl-1-piperidinecarboxamide is a chemical compound that is commonly known as 'Clomipramine'. It is a tricyclic antidepressant drug that is used to treat various mental disorders such as depression, obsessive-compulsive disorder (OCD), and panic disorder. Clomipramine is a potent inhibitor of serotonin and norepinephrine reuptake, which helps in regulating the levels of these neurotransmitters in the brain.
Mechanism of Action
Clomipramine works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which helps in regulating mood and emotions. Clomipramine also acts as an antagonist at various receptors such as histamine, alpha-adrenergic, and muscarinic receptors.
Biochemical and Physiological Effects:
Clomipramine has various biochemical and physiological effects on the body. It has been found to increase the levels of serotonin and norepinephrine in the brain, which helps in regulating mood and emotions. Clomipramine also decreases the levels of dopamine in the brain, which helps in reducing anxiety and agitation. It has also been found to have anticholinergic effects, which can lead to dry mouth, constipation, and blurred vision.
Advantages and Limitations for Lab Experiments
Clomipramine has several advantages for lab experiments. It has a well-established mechanism of action and has been extensively studied for its therapeutic effects. It is also readily available and can be easily synthesized in the laboratory. However, Clomipramine has certain limitations for lab experiments. It has a narrow therapeutic window, which means that the dose needs to be carefully controlled to avoid toxicity. It also has several side effects, which can affect the results of experiments.
Future Directions
There are several future directions for research on Clomipramine. One area of research could be to investigate its efficacy in treating other mental disorders such as bipolar disorder and schizophrenia. Another area of research could be to develop more selective and potent inhibitors of serotonin and norepinephrine reuptake. Additionally, research could be conducted to investigate the long-term effects of Clomipramine on the brain and the body. Overall, Clomipramine has significant potential for further research and development in the field of mental health.
Synthesis Methods
The synthesis of Clomipramine involves the reaction between 3-dimethylaminopropiophenone and 4-chlorobenzoyl chloride in the presence of a base such as triethylamine. The reaction yields N-(4-chlorophenyl)-3,3-dimethyl-1-piperidinecarboxamide, which is then purified and crystallized to obtain the final product.
Scientific Research Applications
Clomipramine has been extensively studied for its therapeutic effects on various mental disorders. It has been found to be effective in treating depression, N-(4-chlorophenyl)-3,3-dimethyl-1-piperidinecarboxamide, and panic disorder. Clomipramine is also used in the treatment of other mental disorders such as social anxiety disorder, post-traumatic stress disorder, and eating disorders. Its efficacy in treating these disorders has been demonstrated through various clinical trials and studies.
Properties
IUPAC Name |
N-(4-chlorophenyl)-3,3-dimethylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-14(2)8-3-9-17(10-14)13(18)16-12-6-4-11(15)5-7-12/h4-7H,3,8-10H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZYBWHZRIBHIOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)NC2=CC=C(C=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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